Cas no 2455-13-2 (Benzene,[[4-(1,1-dimethylethyl)cyclohexyl]sulfinyl]-, cis- (9CI))

• Product Name: Benzene,[[4-(1,1-dimethylethyl)cyclohexyl]sulfinyl]-, cis- (9CI)
• CAS No: 2455-13-2
• MF: C₁₆H₂₄OS
• MW: 264.426163673401
• CID: 263033
• PubChem ID: 291116
• Update Time: 2025-04-19

Benzene,[[4-(1,1-dimethylethyl)cyclohexyl]sulfinyl]-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,[[4-(1,1-dimethylethyl)cyclohexyl]sulfinyl]-, cis- (9CI)
• (4-tert-butylcyclohexyl)sulfinylbenzene
• [(4-tert-butylcyclohexyl)sulfinyl]benzene
• AC1L6F5I
• AC1Q6YI7
• AG-J-78769
• AR-1A8409
• cis-(4-tert.-Butyl-cyclohexyl)-phenyl-sulfoxid
• cis-4-tert-butylcyclohexyl phenyl sulphoxide
• CTK4F3877
• KST-1A3101
• NSC155658
• 2455-13-2
• DTXSID20302997
• NSC-155658

• Inchi： 1S/C16H24OS/c1-16(2,3)13-9-11-15(12-10-13)18(17)14-7-5-4-6-8-14/h4-8,13,15H,9-12H2,1-3H3
• InChI Key： JXHBFOUDFANFLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CCC(CC1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 264.15492
• Monoisotopic Mass: 264.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.06
• Boiling Point: 393.3°C at 760 mmHg
• Flash Point: 191.7°C
• Refractive Index: 1.558
• PSA: 17.07
• LogP: 5.26480